Cas no 1240897-87-3 (5-chloro-N-(1-cyano-2-phenylethyl)-1-benzofuran-2-carboxamide)

• Product Name: 5-chloro-N-(1-cyano-2-phenylethyl)-1-benzofuran-2-carboxamide
• CAS No: 1240897-87-3
• MF: C₁₈H₁₃ClN₂O₂
• MW: 324.761023283005
• CID: 6045037
• PubChem ID: 47092117
• Update Time: 2025-07-20

5-chloro-N-(1-cyano-2-phenylethyl)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1240897-87-3
• 5-chloro-N-(1-cyano-2-phenylethyl)-1-benzofuran-2-carboxamide
• Z991726510
• EN300-26687489

• Inchi： 1S/C18H13ClN2O2/c19-14-6-7-16-13(9-14)10-17(23-16)18(22)21-15(11-20)8-12-4-2-1-3-5-12/h1-7,9-10,15H,8H2,(H,21,22)
• InChI Key： LZQIOFQOYGETQR-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C=C(C(NC(C#N)CC1C=CC=CC=1)=O)O2

Computed Properties

• Exact Mass: 324.0665554g/mol
• Monoisotopic Mass: 324.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 66Ų

Additional information on 5-chloro-N-(1-cyano-2-phenylethyl)-1-benzofuran-2-carboxamide

Comprehensive Overview of 5-chloro-N-(1-cyano-2-phenylethyl)-1-benzofuran-2-carboxamide (CAS No. 1240897-87-3)

The compound 5-chloro-N-(1-cyano-2-phenylethyl)-1-benzofuran-2-carboxamide (CAS No. 1240897-87-3) is a specialized organic molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its unique structure, featuring a benzofuran core substituted with a chloro group and a cyano-phenylethyl side chain, makes it a versatile intermediate for drug discovery and material science applications. Researchers are increasingly exploring its potential in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding.

One of the key reasons for the growing attention toward 5-chloro-N-(1-cyano-2-phenylethyl)-1-benzofuran-2-carboxamide is its structural similarity to bioactive benzofuran derivatives, which are known for their diverse pharmacological properties. Recent studies have highlighted its potential in addressing challenges related to neurodegenerative diseases and metabolic disorders, aligning with current trends in precision medicine. The inclusion of a cyano group further enhances its reactivity, making it a valuable scaffold for designing novel therapeutics.

From a synthetic chemistry perspective, the compound’s CAS No. 1240897-87-3 serves as a critical identifier for researchers sourcing high-purity materials. Laboratories focusing on small-molecule libraries or high-throughput screening often prioritize this compound due to its compatibility with modern click chemistry and catalyzed cross-coupling reactions. Its stability under various conditions also makes it suitable for green chemistry initiatives, a hot topic in sustainable industrial processes.

In agrochemical applications, 5-chloro-N-(1-cyano-2-phenylethyl)-1-benzofuran-2-carboxamide has been investigated for its role in developing next-generation crop protection agents. Its molecular framework allows for targeted interactions with pest-specific enzymes, reducing environmental impact—a priority for modern agriculture. This aligns with global searches for eco-friendly pesticides and biodegradable solutions, reflecting broader societal concerns about food security and sustainability.

The compound’s nomenclature, particularly the long-tail keyword "5-chloro-N-(1-cyano-2-phenylethyl)-1-benzofuran-2-carboxamide," is frequently queried in academic databases and patent repositories. Its IUPAC name and CAS registry number are essential for accurate literature retrieval, especially given the rise of AI-driven drug discovery platforms that rely on precise chemical identifiers. Researchers often combine these terms with queries like "benzofuran carboxamide derivatives" or "cyano-substituted benzofuran synthesis" to refine their search results.

Quality control and analytical profiling of CAS No. 1240897-87-3 involve advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure compliance with stringent regulatory standards, a recurring theme in discussions about pharmaceutical impurities and QC/QA protocols. The compound’s chromatographic behavior and spectral data are well-documented, facilitating its adoption in standardized workflows.

In summary, 5-chloro-N-(1-cyano-2-phenylethyl)-1-benzofuran-2-carboxamide represents a compelling case study in the intersection of chemistry, biology, and environmental science. Its multifaceted applications—from drug design to sustainable agriculture—underscore its relevance in contemporary research. As the scientific community continues to explore structure-activity relationships and molecular optimization, this compound is poised to remain a focal point in innovation-driven industries.